Cas no 2177264-71-8 (CID 131674925)

• Product Name: CID 131674925
• CAS No: 2177264-71-8
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• MDL: MFCD28992154
• CID: 5213349
• Update Time: 2026-03-06

CID 131674925 Chemical and Physical Properties

Names and Identifiers

• CID 131674925
• 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD28992154
• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(18)16-9-7-15(8-10-16)6-4-5-12(11-17)19-15/h12,17H,4-11H2,1-3H3
• InChI Key： RCYIFUGPZPUECF-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)CC2)CCCC1CO

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 407.4±30.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)

Additional information on CID 131674925

Compound CAS No. 2177264-71-8: A Comprehensive Overview

The compound with CAS No. 2177264-71-8, also referred to as CID 131674925, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional performance in specific chemical reactions, making it a promising candidate for innovative solutions in these industries.

CAS No. 2177264-71-8 is a synthetic organic compound with a complex molecular structure that contributes to its remarkable properties. Its chemical composition allows it to exhibit high thermal stability and excellent catalytic activity, which are critical factors in many industrial processes. Researchers have recently explored its ability to act as a catalyst in the synthesis of advanced polymers, where it has demonstrated superior efficiency compared to traditional catalysts.

The compound's CID 131674925 identifier highlights its presence in the PubChem database, where it is cataloged alongside other compounds of scientific interest. This database provides detailed information about its physical and chemical properties, making it accessible to researchers worldwide. The compound's molecular weight, boiling point, and solubility characteristics have been extensively studied, providing a foundation for its practical applications.

Recent advancements in nanotechnology have further enhanced the potential of CAS No. 2177264-71-8. Scientists have successfully utilized this compound in the creation of nanomaterials with unprecedented mechanical strength and conductivity. These materials hold great promise for use in next-generation electronics and aerospace applications, where performance under extreme conditions is paramount.

In the pharmaceutical sector, CID 131674925 has shown potential as an intermediate in drug synthesis. Its ability to facilitate complex chemical transformations makes it an invaluable tool for researchers developing new medications. Studies published in leading journals have demonstrated its role in the synthesis of bioactive compounds, which could lead to breakthroughs in treating various diseases.

The synthesis of CAS No. 2177264-71-8 involves a multi-step process that requires precise control over reaction conditions. Recent research has focused on optimizing these conditions to improve yield and reduce production costs. Innovations in green chemistry have also been applied to this process, making it more environmentally friendly and sustainable.

Despite its numerous advantages, the use of CID 131674925 is not without challenges. Its high reactivity necessitates careful handling during storage and transportation. Researchers are actively exploring methods to enhance its stability without compromising its desirable properties, ensuring safer and more efficient use across various applications.

In conclusion, CAS No. 2177264-71-8, or CID 131674925, represents a cutting-edge compound with vast potential across multiple industries. Its unique properties and versatility make it a subject of ongoing research and development. As scientists continue to unlock its full capabilities, this compound is poised to play a pivotal role in shaping future technological advancements.